N-(2-ethoxyphenyl)-4-(phenylsulfonyl)piperidine-1-carboxamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(2-ethoxyphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H24N2O4S/c1-2-26-19-11-7-6-10-18(19)21-20(23)22-14-12-17(13-15-22)27(24,25)16-8-4-3-5-9-16/h3-11,17H,2,12-15H2,1H3,(H,21,23)
• InChI Key: OBWZBOOUCRHQHK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CCC(CC2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

N-(2-ethoxyphenyl)-4-(phenylsulfonyl)piperidine-1-carboxamide, also known as EPPC, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. EPPC belongs to the class of piperidine carboxamides and has been shown to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

Synthesis of N-heterocycles

Chiral sulfinamides, including tert-butanesulfinamide, are pivotal in the stereoselective synthesis of amines and their derivatives, facilitating the creation of diverse N-heterocycles such as piperidines, pyrrolidines, and azetidines. These compounds are crucial in developing natural products and therapeutically relevant entities, hinting at the synthetic utility of related sulfonyl piperidine compounds in drug discovery and organic synthesis (Philip et al., 2020).

Environmental Applications

Sulfamethoxazole, a compound with structural functionalities akin to N-(2-ethoxyphenyl)-4-(phenylsulfonyl)piperidine-1-carboxamide, undergoes various environmental degradation processes. The removal of such compounds from water showcases the importance of understanding the environmental fate and treatment techniques for related chemicals. Advanced oxidation processes and adsorption techniques highlight the potential environmental implications and treatment strategies for sulfonyl piperidine derivatives (Prasannamedha & Kumar, 2020).

Carcinogen Biomarkers

The study of human urinary carcinogen metabolites, including those from tobacco, underlines the significance of understanding the metabolic pathways and potential toxicological impacts of similar compounds. This research is essential for evaluating exposure risks and developing biomarkers for environmental and occupational health studies (Hecht, 2002).

Surfactant Environmental Safety

Investigations into the environmental safety of surfactants, such as alcohol ethoxysulfates and linear alkylbenzene sulfonate, provide insights into the ecological impact and biodegradability of chemically related compounds. This research is crucial for assessing the environmental risks associated with the widespread use of surfactants and related chemical entities in consumer products (Cowan-Ellsberry et al., 2014).

Nanofiltration Membrane Development

The development of nanofiltration membranes, including those with crumpled polyamide films, is significant for environmental applications such as water treatment and desalination. Research in this area highlights the potential of utilizing specific chemical functionalities to enhance membrane performance for selective filtration and antifouling properties, offering insights into the application of sulfonyl piperidine derivatives in membrane technology (Shao et al., 2022).